Cas no 944275-17-6 (2-Iodo-thiazole-4-carboxylic Acid)

• Product Name: 2-Iodo-thiazole-4-carboxylic Acid
• CAS No: 944275-17-6
• MF: C₄H₂INO₂S
• MW: 255.033651828766
• MDL: MFCD09991913
• CID: 872656
• PubChem ID: 16744289
• Update Time: 2025-07-25

2-Iodo-thiazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-1,3-thiazole-4-carboxylic acid
• 2‐IODO‐4‐THIAZOLECARBOXYLIC ACID
• 2-Iodo-thiazole-4-carboxylic Acid
• 944275-17-6
• MFCD09991913
• SY205366
• SCHEMBL14230480
• 2-iodothiazole-4-carboxylic acid
• EN300-233433
• FT-0705850
• 2-Iodo-4-thiazolecarboxylic acid
• DTXSID00587765
• 2-iodothiazole-4-carboxylicacid
• G42664

• MDL： MFCD09991913
• Inchi： 1S/C4H2INO2S/c5-4-6-2(1-9-4)3(7)8/h1H,(H,7,8)
• InChI Key： DJKDNYWFYDHZDD-UHFFFAOYSA-N
• SMILES： IC1=NC(C(=O)O)=CS1

Computed Properties

• Exact Mass: 254.88510g/mol
• Monoisotopic Mass: 254.88510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 2.389
• Boiling Point: 407.9°C at 760 mmHg
• Flash Point: 200.5°C
• Refractive Index: 1.729

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-Iodo-thiazole-4-carboxylic Acid

Recent Advances in the Application of 2-Iodo-thiazole-4-carboxylic Acid (CAS: 944275-17-6) in Chemical Biology and Pharmaceutical Research

2-Iodo-thiazole-4-carboxylic acid (CAS: 944275-17-6) is a versatile heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and reactivity. This compound serves as a valuable building block in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of novel therapeutics targeting infectious diseases, cancer, and neurological disorders. The presence of both iodine and carboxylic acid functional groups in its structure allows for diverse chemical modifications, making it a promising scaffold for drug discovery.

One of the most notable advancements in the use of 2-Iodo-thiazole-4-carboxylic acid is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and researchers have successfully incorporated this compound into the design of selective inhibitors that exhibit potent activity against specific kinase isoforms. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Iodo-thiazole-4-carboxylic acid could effectively inhibit the activity of Bruton's tyrosine kinase (BTK), a key player in B-cell malignancies. The study highlighted the compound's ability to form stable interactions with the target protein, thereby enhancing inhibitory efficacy.

In addition to its applications in oncology, 2-Iodo-thiazole-4-carboxylic acid has shown promise in antimicrobial research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that thiazole derivatives synthesized from this compound exhibited potent antibacterial activity against multidrug-resistant strains of Staphylococcus aureus. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings suggest that 2-Iodo-thiazole-4-carboxylic acid could serve as a foundation for developing new antimicrobial agents to address the growing threat of antibiotic resistance.

Another area of interest is the compound's potential in neuropharmacology. Studies have indicated that thiazole derivatives, including those derived from 2-Iodo-thiazole-4-carboxylic acid, may modulate neurotransmitter systems implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2022 study in ACS Chemical Neuroscience reported that certain analogs of this compound exhibited neuroprotective effects in vitro by reducing oxidative stress and inhibiting amyloid-beta aggregation. These results underscore the compound's potential as a lead structure for developing neurotherapeutic agents.

The synthetic versatility of 2-Iodo-thiazole-4-carboxylic acid also extends to its use in bioconjugation and probe development. Researchers have exploited its reactive iodine moiety for site-specific labeling of biomolecules, enabling the study of protein-protein interactions and cellular processes. For example, a recent publication in Chemical Communications detailed the use of this compound in the development of fluorescent probes for imaging kinase activity in live cells. Such applications highlight the compound's utility in chemical biology and diagnostic tool development.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-Iodo-thiazole-4-carboxylic acid derivatives. Issues such as metabolic stability, solubility, and bioavailability need to be addressed to translate these findings into clinically viable therapeutics. Ongoing research aims to overcome these hurdles through structural modifications and formulation strategies. For instance, a 2023 study in European Journal of Medicinal Chemistry explored the use of prodrug approaches to enhance the oral bioavailability of thiazole-based compounds, including those derived from 2-Iodo-thiazole-4-carboxylic acid.

In conclusion, 2-Iodo-thiazole-4-carboxylic acid (CAS: 944275-17-6) represents a highly versatile scaffold with broad applications in drug discovery and chemical biology. Recent studies have demonstrated its potential in oncology, antimicrobial therapy, neuropharmacology, and diagnostic probe development. As research continues to uncover new therapeutic opportunities for this compound, it is poised to play an increasingly important role in addressing unmet medical needs. Future efforts should focus on optimizing its derivatives for clinical translation while exploring novel applications in emerging areas of biomedical research.